Cas no 1508535-64-5 (1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide)
1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide
- Cyclohexanecarboxamide, 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)-
- 1508535-64-5
- EN300-1140046
- AKOS018198964
- CS-0288335
-
- Inchi: 1S/C10H17N5O/c1-12-10(9(11)16)4-2-3-8(5-10)15-7-13-6-14-15/h6-8,12H,2-5H2,1H3,(H2,11,16)
- InChI Key: GVOMSBSIPOQJCD-UHFFFAOYSA-N
- SMILES: C1(NC)(C(N)=O)CCCC(N2C=NC=N2)C1
Computed Properties
- Exact Mass: 223.14331018g/mol
- Monoisotopic Mass: 223.14331018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 85.8Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- Boiling Point: 477.3±55.0 °C(Predicted)
- pka: 16.09±0.40(Predicted)
1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1140046-1.0g |
1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide |
1508535-64-5 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1140046-0.05g |
1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide |
1508535-64-5 | 95% | 0.05g |
$827.0 | 2023-10-26 | |
| Enamine | EN300-1140046-0.1g |
1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide |
1508535-64-5 | 95% | 0.1g |
$867.0 | 2023-10-26 | |
| Enamine | EN300-1140046-0.25g |
1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide |
1508535-64-5 | 95% | 0.25g |
$906.0 | 2023-10-26 | |
| Enamine | EN300-1140046-0.5g |
1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide |
1508535-64-5 | 95% | 0.5g |
$946.0 | 2023-10-26 | |
| Enamine | EN300-1140046-1g |
1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide |
1508535-64-5 | 95% | 1g |
$986.0 | 2023-10-26 | |
| Enamine | EN300-1140046-2.5g |
1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide |
1508535-64-5 | 95% | 2.5g |
$1931.0 | 2023-10-26 | |
| Enamine | EN300-1140046-5g |
1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide |
1508535-64-5 | 95% | 5g |
$2858.0 | 2023-10-26 | |
| Enamine | EN300-1140046-10g |
1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide |
1508535-64-5 | 95% | 10g |
$4236.0 | 2023-10-26 |
1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide
Research Brief on 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide (CAS: 1508535-64-5)
The compound 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide (CAS: 1508535-64-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.
Recent studies have highlighted the structural uniqueness of 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide, which combines a cyclohexane scaffold with a 1,2,4-triazole moiety. This combination is believed to confer enhanced binding affinity and selectivity toward specific biological targets. Computational modeling and in vitro assays suggest that the compound exhibits promising activity against enzymes involved in inflammatory pathways, making it a candidate for further development in anti-inflammatory therapeutics.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide, optimizing yield and purity. The study reported a novel catalytic method that reduced byproduct formation, achieving a yield of 78%. Additionally, the compound demonstrated stability under physiological conditions, a critical factor for its potential use in vivo.
Pharmacological evaluations have further revealed that 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide acts as a modulator of key signaling pathways, including NF-κB and MAPK. Preclinical trials in murine models showed a significant reduction in pro-inflammatory cytokines, with minimal off-target effects. These findings position the compound as a viable lead for developing next-generation anti-inflammatory agents.
Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as bioavailability and long-term toxicity require further investigation. Ongoing research aims to address these gaps through structural derivatization and formulation optimization. Collaborative efforts between academic and industrial researchers are expected to accelerate the compound's progression toward clinical trials.
In conclusion, 1-(methylamino)-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxamide represents a promising candidate in the realm of medicinal chemistry. Its unique structural features and pharmacological profile underscore its potential as a therapeutic agent. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacokinetic properties to fully realize its clinical potential.
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